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Compound of Interest

Compound Name: O-Phthalimide-C5-acid

Cat. No.: B107536

Disclaimer: This document provides a comprehensive overview of the safety and handling of O-
Phthalimide-C5-acid (also known as 6-Phthalimidohexanoic acid). As a dedicated Safety Data
Sheet (SDS) for this specific compound is not readily available, this guide infers potential
hazards and handling protocols from the known properties of its constituent functional groups:
the phthalimide moiety and the hexanoic acid chain. This information is intended for use by
qualified researchers, scientists, and drug development professionals and should be
supplemented with a thorough risk assessment before use.

Introduction

O-Phthalimide-C5-acid is a bifunctional molecule incorporating a phthalimide group and a C5
carboxylic acid. This structure makes it a valuable building block in organic synthesis,
particularly in the development of pharmaceuticals and other bioactive molecules. The
phthalimide group can serve as a masked primary amine, while the carboxylic acid allows for a
variety of coupling reactions. Understanding the safety and handling of this compound is
paramount for its effective and safe utilization in a laboratory setting.

Hazard Identification and Classification

The primary hazards associated with O-Phthalimide-C5-acid are inferred from the properties
of hexanoic acid, which is known to be corrosive.[1][2] The phthalimide group is generally
considered to be of low toxicity.[3][4]

Inferred GHS Classification:
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» Skin Corrosion/Irritation: Category 1C[1][2]

e Serious Eye Damage/Eye Irritation: Category 1[1][2]

Hazard Statements:

e H314: Causes severe skin burns and eye damage.[1][2]

Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapours/spray.[1]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P301+P330+P331: IF SWALLOWED: rinse mouth. Do NOT induce vomiting.[1]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water or shower.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

e P310: Immediately call a POISON CENTER/doctor.[1]
o P405: Store locked up.[2]
e P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties

Quantitative data for O-Phthalimide-C5-acid is not readily available. The following tables
summarize the known properties of its constituent parts, Phthalimide and Hexanoic Acid.

Table 1: Physical and Chemical Properties of Phthalimide
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Property Value Reference
Molecular Formula CsHsNO2 [5]
Molecular Weight 147.13 g/mol [5]
Appearance Off-white solid [5]
Melting Point >233.5°C [5]
Boiling Point 366 °C [5]
Water Solubility Slightly soluble [5]

Table 2: Physical and Chemical Properties of Hexanoic Acid

Property Value Reference
Molecular Formula CeH1202 [2]
Molecular Weight 116.16 g/mol [2]
Appearance Colorless liquid or white solid [6]
Melting Point -3°C [7]
Boiling Point 205 °C [7]
Flash Point 108 °C [7]
Density 0.93 g/cm?3 [7]
Water Solubility Slightly soluble (1.1 g/100mL 7
at 20°C)

Experimental Protocols
General Handling Procedures

Given the inferred corrosive nature of O-Phthalimide-C5-acid, strict adherence to standard
laboratory safety protocols is essential.
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e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.[1]
Ensure that eyewash stations and safety showers are readily accessible.[6]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[1]
o Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber).[1]
o Skin and Body Protection: Wear a lab coat and appropriate protective clothing.[1]

e Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.[1]

Synthesis of O-Phthalimide-C5-acid (General Method)

A common method for the synthesis of N-substituted phthalimides is the reaction of phthalic
anhydride with a primary amine. In the case of O-Phthalimide-C5-acid, this would involve the
reaction of phthalic anhydride with 6-aminohexanoic acid.

Reaction Scheme:
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Reactants Products

[6-Aminohexanoic Acid] Reaction | »
| Solvent Heat

| (e.g., DMF, Acetic Acid) Y

[Phthalic Anhydride] [O-Phthalimide-CS-acid]
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Hazard Assessment

Identify Potential Hazards
(Corrosive, Irritant)

(Phthalimide, Hexanoic Acid)

[Review Safety Data of Components]

Control Measures
Engineering Controls
(Fume Hood, Eyewash)

;

Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Administrative Controls
(SOPs, Training)
Safe Handling Procv edure

[Handle in Designated Area}:::::::: ________________________ i

Y

[Store in a Cool, Dry, Well-Ventilated Area] [Spill Response Protocolj [First Aid for Exposure]

:

[Dispose of as Hazardous Wastej

!
1
l ¢ Emergency Response

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [O-Phthalimide-C5-Acid: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107536#safety-and-handling-of-o-phthalimide-c5-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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